Cas no 135759-57-8 ((S)-N,N,N',N'-Tetramethyl-1,1'-binaphthyldiamine)

• Product Name: (S)-N,N,N',N'-Tetramethyl-1,1'-binaphthyldiamine
• CAS No: 135759-57-8
• MF: C₂₄H₂₄N₂
• MW: 340.460765838623
• MDL: MFCD22200739
• CID: 2355044
• Update Time: 2025-06-13

(S)-N,N,N',N'-Tetramethyl-1,1'-binaphthyldiamine Chemical and Physical Properties

Names and Identifiers

• (S)-N,N,N',N'-Tetramethyl-1,1'-binaphthyldiamine
• 1-[2-(dimethylamino)-1-naphthyl]-N,N-dimethyl-naphthalen-2-amine

• MDL： MFCD22200739
• Inchi： 1S/C24H24N2/c1-25(2)21-15-13-17-9-5-7-11-19(17)23(21)24-20-12-8-6-10-18(20)14-16-22(24)26(3)4/h5-16H,1-4H3
• InChI Key： NHTQTYUFYWSGPG-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC2C=CC=CC=2C=1C1=C(C=CC2C=CC=CC1=2)N(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on (S)-N,N,N',N'-Tetramethyl-1,1'-binaphthyldiamine

Comprehensive Overview of (S)-N,N,N',N'-Tetramethyl-1,1'-binaphthyldiamine (CAS No. 135759-57-8)

(S)-N,N,N',N'-Tetramethyl-1,1'-binaphthyldiamine (CAS No. 135759-57-8) is a chiral organic compound widely recognized for its applications in asymmetric synthesis and catalysis. This compound belongs to the class of binaphthyl derivatives, which are pivotal in the development of enantioselective reactions. The tetramethylated structure enhances its solubility and stability, making it a valuable reagent in pharmaceutical and material science research.

Recent advancements in chiral auxiliaries and ligands have sparked renewed interest in compounds like (S)-N,N,N',N'-Tetramethyl-1,1'-binaphthyldiamine. Researchers are particularly focused on its role in asymmetric hydrogenation and C-C bond formation, which are critical for producing optically active intermediates. The compound's rigid binaphthyl backbone ensures high stereocontrol, addressing the growing demand for green chemistry and sustainable synthetic methods.

In the context of drug discovery, (S)-N,N,N',N'-Tetramethyl-1,1'-binaphthyldiamine has been explored as a potential building block for chiral catalysts in the synthesis of bioactive molecules. Its ability to induce enantioselectivity aligns with the pharmaceutical industry's shift toward single-enantiomer drugs, which often exhibit improved efficacy and reduced side effects. This trend is reflected in the increasing number of patents and publications referencing its use.

From a material science perspective, the compound's π-conjugated system and electron-donating groups make it a candidate for organic electronics, such as OLEDs and photovoltaic devices. Its thermal stability and tunable optoelectronic properties are under investigation for next-generation smart materials, a topic gaining traction in academic and industrial circles.

Analytical techniques like HPLC, NMR, and X-ray crystallography are routinely employed to characterize (S)-N,N,N',N'-Tetramethyl-1,1'-binaphthyldiamine. Purity and enantiomeric excess (ee) are critical parameters, as they directly impact performance in catalytic applications. Suppliers often highlight these specifications to meet the stringent requirements of high-throughput screening and process optimization.

Environmental and regulatory considerations are also shaping the discourse around this compound. With the rise of REACH compliance and green solvent initiatives, researchers are evaluating safer alternatives for its synthesis and handling. The compound's low toxicity profile, as indicated by preliminary ecotoxicology studies, positions it favorably compared to traditional heavy metal-based catalysts.

In summary, (S)-N,N,N',N'-Tetramethyl-1,1'-binaphthyldiamine (CAS No. 135759-57-8) exemplifies the intersection of chiral chemistry, sustainable synthesis, and advanced materials. Its versatility continues to inspire innovations across multiple disciplines, reinforcing its status as a cornerstone in modern organic chemistry.